Cas no 2580243-45-2 (methyl 8-azabicyclo3.2.1oct-2-ene-3-carboxylate)

• Product Name: methyl 8-azabicyclo3.2.1oct-2-ene-3-carboxylate
• CAS No: 2580243-45-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5662278
• PubChem ID: 165891748
• Update Time: 2025-05-22

methyl 8-azabicyclo3.2.1oct-2-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580243-45-2
• EN300-27725072
• methyl 8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate
• methyl 8-azabicyclo3.2.1oct-2-ene-3-carboxylate

• Inchi： 1S/C9H13NO2/c1-12-9(11)6-4-7-2-3-8(5-6)10-7/h4,7-8,10H,2-3,5H2,1H3
• InChI Key： WLRSUCDAGYDGNN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 8-azabicyclo3.2.1oct-2-ene-3-carboxylate

Comprehensive Overview of Methyl 8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate (CAS No. 2580243-45-2)

Methyl 8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate (CAS No. 2580243-45-2) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique 8-azabicyclo[3.2.1]octane scaffold makes it a valuable intermediate for the development of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The compound's structure features a methyl ester group attached to a bicyclic framework, which enhances its reactivity and versatility in synthetic pathways. This characteristic has led to its use in the synthesis of complex heterocycles, a topic frequently searched by chemists exploring novel synthetic methodologies. Recent trends in AI-driven drug design have also highlighted the importance of such scaffolds in virtual screening and molecular docking studies.

One of the most searched questions related to methyl 8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like methanol and acetonitrile, making it suitable for a wide range of reactions. Its stability at room temperature is another advantage, as it reduces the need for specialized storage conditions.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for this compound. The demand for sustainable synthesis has increased, aligning with global efforts to reduce chemical waste. This aligns with frequently searched terms like "green synthesis of bicyclic compounds" and "environmentally friendly heterocycles."

The pharmacological potential of 8-azabicyclo[3.2.1]octane derivatives is another hot topic. Recent publications suggest their role in modulating enzyme activity and receptor binding, which are critical in treating conditions like inflammation and pain. These findings have spurred interest in structure-activity relationship (SAR) studies, a common search query among medicinal chemists.

From a commercial perspective, methyl 8-azabicyclo[3.2.1]oct-2-ene-3-carboxylate is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity (>98%) and compatibility with high-throughput screening platforms. This makes it a sought-after reagent in academic and industrial labs focusing on lead compound optimization.

In summary, CAS No. 2580243-45-2 represents a promising scaffold in modern chemistry. Its applications span from drug discovery to material science, addressing key challenges in these fields. As research progresses, this compound is likely to remain a focal point for scientists exploring innovative chemical solutions.